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Compound of Interest

Compound Name: BI-853520

Cat. No.: B1574572

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of BI-853520. Below

you will find frequently asked questions (FAQs) and troubleshooting guides to ensure

successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of BI-853520 in DMSO?

A1: BI-853520 exhibits good solubility in dimethyl sulfoxide (DMSO). However, the reported

solubility values can vary between suppliers. It is crucial to use fresh, anhydrous DMSO as the

compound's solubility can be significantly impacted by moisture.[1] To aid dissolution,

sonication is recommended.[2]
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Supplier/Source
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Notes

MedchemExpress 60 mg/mL 101.95 mM
Ultrasonic

recommended

Selleck Chemicals 100 mg/mL 169.9 mM Use fresh DMSO

Selleck Chemicals 16 mg/mL 27.18 mM

Moisture-absorbing

DMSO reduces

solubility

Selleck Chemicals 12 mg/mL 20.38 mM

Moisture-absorbing

DMSO reduces

solubility

TargetMol 71.4 mg/mL 121.32 mM
Sonication is

recommended

ProbeChem - 10 mM -

Q2: What is the solubility of BI-853520 in aqueous buffers?

A2: BI-853520 is practically insoluble in water and has very limited solubility in aqueous buffers

such as PBS. Direct dissolution in aqueous media will likely result in precipitation. To prepare

aqueous working solutions for in vitro experiments, the use of a co-solvent system is

necessary.

Q3: How should I prepare a stock solution of BI-853520?

A3: It is recommended to prepare a high-concentration stock solution of BI-853520 in 100%

DMSO. For example, a 10 mM stock solution is commonly used.[3] Store the DMSO stock

solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[4] Ensure the

vial is tightly sealed to prevent moisture absorption.

Q4: How do I prepare an aqueous working solution from my DMSO stock for cell culture

experiments?
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A4: To prepare an aqueous working solution, the DMSO stock should be serially diluted in pre-

warmed (37°C) cell culture medium. It is critical to add the DMSO stock to the medium with

vigorous mixing to avoid localized high concentrations that can cause precipitation. The final

concentration of DMSO in the cell culture medium should be kept as low as possible, typically

below 0.5%, to avoid solvent-induced cytotoxicity.

Troubleshooting Guide
Issue: My BI-853520 precipitated when I added it to my aqueous buffer/cell culture medium.

Possible Causes and Solutions:

Poor Aqueous Solubility: BI-853520 has very low solubility in aqueous solutions.

Solution: Always prepare a high-concentration stock in DMSO and dilute it into your

aqueous medium. Never attempt to dissolve BI-853520 directly in an aqueous buffer.

Improper Dilution Technique: Adding the DMSO stock too quickly or without sufficient mixing

can cause the compound to precipitate out of solution.

Solution: Add the DMSO stock dropwise to the pre-warmed aqueous medium while

vortexing or stirring vigorously. This ensures rapid dispersal of the compound.

Final DMSO Concentration Too Low: While aiming for a low final DMSO concentration is

important, a certain amount is necessary to maintain solubility.

Solution: Ensure your final DMSO concentration is sufficient to keep BI-853520 in solution

at the desired working concentration. You may need to perform a solubility test to

determine the optimal final DMSO concentration for your specific conditions.

Stock Solution Issues: The compound may have precipitated out of the DMSO stock solution

due to improper storage or moisture absorption.

Solution: Visually inspect your DMSO stock for any precipitate before use. If present,

gently warm the vial to 37°C and vortex to redissolve. Always use fresh, anhydrous DMSO

to prepare stock solutions.

Experimental Workflow: Preparing Aqueous Working Solution
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Workflow for preparing BI-853520 solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM BI-853520 Stock Solution in DMSO
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Materials: BI-853520 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure: a. Calculate the required mass of BI-853520 for your desired volume of 10 mM

stock solution (Molecular Weight: 588.55 g/mol ). b. Weigh the BI-853520 powder and add it

to a sterile microcentrifuge tube. c. Add the calculated volume of anhydrous DMSO to the

tube. d. Vortex the solution vigorously. e. If necessary, sonicate the solution in a water bath

for 5-10 minutes to ensure complete dissolution. f. Aliquot the stock solution into single-use,

tightly sealed vials. g. Store the aliquots at -80°C.

Protocol 2: Preparation of an Aqueous Working Solution for In Vitro Assays

This protocol describes the preparation of a working solution using co-solvents for improved

solubility in aqueous media, suitable for certain in vitro applications.

Materials: 10 mM BI-853520 in DMSO, PEG300, Tween-80, saline (0.9% NaCl in ddH₂O).

Procedure (for a 1 mL final volume): a. In a sterile tube, add 400 µL of PEG300. b. Add 100

µL of the 10 mM BI-853520 DMSO stock solution to the PEG300 and mix thoroughly. c. Add

50 µL of Tween-80 to the mixture and mix until the solution is clear. d. Add 450 µL of saline to

bring the final volume to 1 mL. Mix well. e. This formulation results in a solution with 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

BI-853520 Signaling Pathway
BI-853520 is a potent and highly selective inhibitor of Focal Adhesion Kinase (FAK).[3] FAK is a

non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation,

and survival. The inhibitory action of BI-853520 on FAK has been shown to downregulate the

PI3K/AKT/mTOR signaling pathway, which is a key pathway involved in cell growth and

survival.[5][6][7]
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BI-853520 inhibits the FAK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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